Cas no 2413897-39-7 (tert-butyl N-(3-hydroxy-3-{imidazo1,2-apyridin-2-yl}propyl)carbamate)

• Product Name: tert-butyl N-(3-hydroxy-3-{imidazo1,2-apyridin-2-yl}propyl)carbamate
• CAS No: 2413897-39-7
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 5675708
• PubChem ID: 165768920
• Update Time: 2025-06-14

tert-butyl N-(3-hydroxy-3-{imidazo1,2-apyridin-2-yl}propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propyl)carbamate
• 2413897-39-7
• EN300-26666093
• tert-butyl N-(3-hydroxy-3-{imidazo1,2-apyridin-2-yl}propyl)carbamate

• Inchi： 1S/C15H21N3O3/c1-15(2,3)21-14(20)16-8-7-12(19)11-10-18-9-5-4-6-13(18)17-11/h4-6,9-10,12,19H,7-8H2,1-3H3,(H,16,20)
• InChI Key： AJQUBSDNROFHQD-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C1=CN2C=CC=CC2=N1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 291.15829154g/mol
• Monoisotopic Mass: 291.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.9Ų

Additional information on tert-butyl N-(3-hydroxy-3-{imidazo1,2-apyridin-2-yl}propyl)carbamate

Recent Advances in the Study of tert-Butyl N-(3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propyl)carbamate (CAS: 2413897-39-7)

The compound tert-butyl N-(3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propyl)carbamate (CAS: 2413897-39-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridine derivatives as versatile scaffolds in medicinal chemistry. The tert-butyl carbamate moiety in this particular compound enhances its stability and bioavailability, making it a promising candidate for further investigation. Researchers have employed advanced synthetic techniques, including multi-step organic reactions and catalytic processes, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that tert-butyl N-(3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propyl)carbamate exhibits notable biological activity, particularly in the modulation of key enzymatic pathways. For instance, it has shown inhibitory effects on certain kinases and proteases, which are often implicated in cancer and inflammatory diseases. These findings suggest its potential as a lead compound for the development of novel therapeutics.

Furthermore, structural-activity relationship (SAR) studies have been conducted to explore the impact of various substituents on the imidazo[1,2-a]pyridine core. These studies have revealed that the hydroxyl and carbamate functional groups play a critical role in the compound's binding affinity and selectivity towards target proteins. Computational modeling and molecular docking simulations have provided additional insights into the compound's interaction with biological macromolecules.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound towards preclinical and clinical trials.

In conclusion, tert-butyl N-(3-hydroxy-3-{imidazo[1,2-a]pyridin-2-yl}propyl)carbamate represents a valuable addition to the toolkit of medicinal chemists. Its unique structural features and biological activity make it a compelling subject for ongoing and future research. Continued exploration of its therapeutic potential could lead to the development of innovative treatments for a range of diseases.